Cas no 2418734-98-0 (Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate
• CAS No: 2418734-98-0
• MF: C₁₇H₂₄ClN₅O₄S
• MW: 429.92156124115
• CID: 5680705
• PubChem ID: 165768228
• Update Time: 2025-10-23

Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418734-98-0
• EN300-26628972
• tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate
• Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate

• Inchi： 1S/C17H24ClN5O4S/c1-12-13(11-28(18,25)26)9-14(10-15(12)20-21-19)22-5-7-23(8-6-22)16(24)27-17(2,3)4/h9-10H,5-8,11H2,1-4H3
• InChI Key： NWGZEKSJCRFHOI-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C)C(=CC(=C1)N1CCN(C(=O)OC(C)(C)C)CC1)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 429.1237531g/mol
• Monoisotopic Mass: 429.1237531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.7Ų

Additional information on Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate (CAS No. 2418734-98-0)

Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate (CAS No. 2418734-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of functional groups such as azido, chlorosulfonyl, and tert-butyl carboxylate makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for highly functionalized intermediates like Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate has surged, driven by advancements in click chemistry and bioconjugation techniques. Researchers are particularly interested in its azido group, which enables efficient Huisgen cycloaddition reactions (a cornerstone of click chemistry) for labeling and modifying biomolecules. This aligns with the growing trend of targeted drug delivery systems and proteomics research, where precise molecular tagging is critical.

The chlorosulfonylmethyl moiety in this compound further enhances its reactivity, allowing for selective modifications under mild conditions. This feature is highly sought after in the development of small-molecule inhibitors and protease substrates, addressing key challenges in cancer therapy and infectious disease research. Additionally, the tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic processes, a factor often highlighted in peptide synthesis and medicinal chemistry forums.

From an industrial perspective, CAS No. 2418734-98-0 is often discussed in the context of scalable synthetic routes and green chemistry principles. As sustainability becomes a priority, chemists are exploring catalytic methods to incorporate such intermediates without hazardous byproducts. Questions like "How to optimize the synthesis of azido-containing piperazines?" or "What are the applications of sulfonylmethyl derivatives in drug design?" frequently appear in academic and industry discussions, reflecting the compound's relevance.

Safety and handling of Tert-butyl 4-{3-azido-5-[(chlorosulfonyl)methyl]-4-methylphenyl}piperazine-1-carboxylate are also critical topics. While not classified as hazardous under standard regulations, its reactive groups necessitate proper storage (e.g., anhydrous conditions) and handling protocols. This aligns with broader industry concerns about laboratory safety and waste minimization, which dominate search queries among synthetic chemists.

In summary, CAS No. 2418734-98-0 represents a multifaceted tool for modern chemistry, bridging gaps between organic synthesis, bioconjugation, and therapeutic development. Its structural complexity and adaptability continue to inspire innovations across disciplines, making it a staple in research publications and patent applications worldwide.